Cas no 162050-73-9 ((S)-2-Hydroxy-2-(p-tolyl)propanoic acid)

• Product Name: (S)-2-Hydroxy-2-(p-tolyl)propanoic acid
• CAS No: 162050-73-9
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 109881
• PubChem ID: 42614521
• Update Time: 2025-04-18

(S)-2-Hydroxy-2-(p-tolyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Hydroxy-2-(p-tolyl)propanoic acid
• (S)‐2‐HYDROXY‐2‐P‐TOLYLPROPIONIC ACID
• Benzeneacetic acid, a-hydroxy-a,4-dimethyl-, (S)- (9CI)
• (S)-2-hydroxy-2-methyl (4-methylbenzene)acetic acid
• (S)-2-hydroxy-2-p-tolyl-propionic acid
• (S)-2-Hydroxy-2-p-tolylpropionic acid
• (S)-2-Hydroxy-2-p-tolyl-propionsaeure
• H80060
• KB-04982
• (+)-p-Methylatrolactic acid
• (+)-4,α-Dimethyl-L-mandelic acid
• (-)-4,α-Dimethyl-D-mandelic acid
• [S,(+)]-α-Hydroxy-4-methylhydratropic acid
• [R,(-)]-α-Hydroxy-4-methylhydratropic acid
• [R,(-)]-α-Hydroxy-4,α-dimethylbenzeneacetic acid
• [S,(+)]-α-Hydroxy-4,α-dimethylbenzeneacetic acid
• DTXSID40655139
• (S)-2-HYDROXY-2-METHYL(4-METHYLBENZENE)ACETIC ACID
• (2S)-2-Hydroxy-2-(4-methylphenyl)propanoic acid
• 162050-73-9
• AKOS006295197
• (S)-2-hydroxy-2-p-tolylpropanoic acid

• Inchi： 1S/C10H12O3/c1-7-3-5-8(6-4-7)10(2,13)9(11)12/h3-6,13H,1-2H3,(H,11,12)/t10-/m0/s1
• InChI Key： LXGWCXBGZLLXHZ-JTQLQIEISA-N
• SMILES： O[C@@](C(=O)O)(C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 180.079
• Monoisotopic Mass: 180.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 57.53000
• LogP: 1.28710